Cas no 2101192-19-0 (Pentanoic acid, 5-(2S)-2-(1,1-dimethylethoxy)carbonylamino-4-(methylthio)-1-oxobutylamino-)

• Product Name: Pentanoic acid, 5-(2S)-2-(1,1-dimethylethoxy)carbonylamino-4-(methylthio)-1-oxobutylamino-
• CAS No: 2101192-19-0
• MF: C₁₅H₂₈N₂O₅S
• MW: 348.458223342896
• CID: 5045705
• Update Time: 2025-08-04

Pentanoic acid, 5-(2S)-2-(1,1-dimethylethoxy)carbonylamino-4-(methylthio)-1-oxobutylamino- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[[(2S)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(methylthio)-1-oxobutyl]amino]-
• 5-[[(2S)-2-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanylbutanoyl]amino]pentanoic acid
• Pentanoic acid, 5-(2S)-2-(1,1-dimethylethoxy)carbonylamino-4-(methylthio)-1-oxobutylamino-

• Inchi： 1S/C15H28N2O5S/c1-15(2,3)22-14(21)17-11(8-10-23-4)13(20)16-9-6-5-7-12(18)19/h11H,5-10H2,1-4H3,(H,16,20)(H,17,21)(H,18,19)/t11-/m0/s1
• InChI Key： IKTKYLQHLKUHOD-NSHDSACASA-N
• SMILES： S(C)CC[C@@H](C(NCCCCC(=O)O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 396
• XLogP3: 1.5
• Topological Polar Surface Area: 130

Additional information on Pentanoic acid, 5-(2S)-2-(1,1-dimethylethoxy)carbonylamino-4-(methylthio)-1-oxobutylamino-

Pentanoic Acid, 5-(2S)-2-(1,1-Dimethylethoxy)Carbonylamino-4-(Methylthio)-1-Oxobutylamino: A Comprehensive Overview

Pentanoic acid, 5-(2S)-2-(1,1-dimethylethoxy)carbonylamino-4-(methylthio)-1-oxobutylamino (CAS No. 2101192-19-0) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a pentanoic acid backbone and several functional groups that contribute to its unique properties. The presence of the (2S)-configuration indicates stereo specificity, which is crucial in determining its biological activity and applications.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the development of enantioselective compounds. The (2S) configuration in this compound suggests that it may exhibit specific interactions with biological systems, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a building block in the synthesis of bioactive molecules, particularly in the context of peptide mimetics and enzyme inhibitors.

The inclusion of the 1,1-dimethylethoxy group introduces steric hindrance, which can influence the compound's solubility and stability. This feature is particularly advantageous in drug delivery systems where controlled release and bioavailability are critical. Moreover, the methylthio group adds another layer of functionality, potentially enhancing the compound's ability to interact with sulfur-containing biomolecules such as cysteine residues in proteins.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These studies have provided insights into its electronic structure and potential binding modes with target proteins. For instance, molecular docking simulations have revealed that the compound may bind effectively to certain G-protein coupled receptors (GPCRs), suggesting its role in modulating cellular signaling pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling reactions and stereoselective oxidations. The use of protecting groups, such as the 1,1-dimethylethoxy carbonyl (Boc) group, is essential to control reactivity during intermediate steps. Researchers have optimized these protocols to achieve high yields and excellent stereochemical outcomes.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By incorporating it into nanoparticles or liposomal formulations, scientists aim to enhance its pharmacokinetics and reduce off-target effects. Preclinical studies have demonstrated promising results in terms of tumor accumulation and efficacy in animal models.

Furthermore, this compound has shown potential as a lead molecule for developing anti-inflammatory agents. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a valuable tool for treating conditions such as arthritis and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore these possibilities further.

In conclusion, Pentanoic acid, 5-(2S)-2-(1,1-dimethylethoxy)carbonylamino-4-(methylthio)-1-oxobutylamino (CAS No. 2101192-19-0) represents a versatile molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for drug development and material science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing medical therapies and chemical innovations.